Cas no 2171807-76-2 (2-{(5-ethylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine)
2-{(5-ethylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-{(5-ethylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine
- 2-{[(5-ethylfuran-2-yl)methyl]sulfanyl}-1,3-thiazol-5-amine
- 2171807-76-2
- EN300-1290312
-
- Inchi: 1S/C10H12N2OS2/c1-2-7-3-4-8(13-7)6-14-10-12-5-9(11)15-10/h3-5H,2,6,11H2,1H3
- InChI Key: WXMDACZCGFJILR-UHFFFAOYSA-N
- SMILES: S(C1=NC=C(N)S1)CC1=CC=C(CC)O1
Computed Properties
- Exact Mass: 240.03910536g/mol
- Monoisotopic Mass: 240.03910536g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 106Ų
2-{(5-ethylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1290312-1.0g |
2-{[(5-ethylfuran-2-yl)methyl]sulfanyl}-1,3-thiazol-5-amine |
2171807-76-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1290312-50mg |
2-{[(5-ethylfuran-2-yl)methyl]sulfanyl}-1,3-thiazol-5-amine |
2171807-76-2 | 50mg |
$948.0 | 2023-10-01 | ||
| Enamine | EN300-1290312-100mg |
2-{[(5-ethylfuran-2-yl)methyl]sulfanyl}-1,3-thiazol-5-amine |
2171807-76-2 | 100mg |
$993.0 | 2023-10-01 | ||
| Enamine | EN300-1290312-250mg |
2-{[(5-ethylfuran-2-yl)methyl]sulfanyl}-1,3-thiazol-5-amine |
2171807-76-2 | 250mg |
$1038.0 | 2023-10-01 | ||
| Enamine | EN300-1290312-500mg |
2-{[(5-ethylfuran-2-yl)methyl]sulfanyl}-1,3-thiazol-5-amine |
2171807-76-2 | 500mg |
$1084.0 | 2023-10-01 | ||
| Enamine | EN300-1290312-1000mg |
2-{[(5-ethylfuran-2-yl)methyl]sulfanyl}-1,3-thiazol-5-amine |
2171807-76-2 | 1000mg |
$1129.0 | 2023-10-01 | ||
| Enamine | EN300-1290312-2500mg |
2-{[(5-ethylfuran-2-yl)methyl]sulfanyl}-1,3-thiazol-5-amine |
2171807-76-2 | 2500mg |
$2211.0 | 2023-10-01 | ||
| Enamine | EN300-1290312-5000mg |
2-{[(5-ethylfuran-2-yl)methyl]sulfanyl}-1,3-thiazol-5-amine |
2171807-76-2 | 5000mg |
$3273.0 | 2023-10-01 | ||
| Enamine | EN300-1290312-10000mg |
2-{[(5-ethylfuran-2-yl)methyl]sulfanyl}-1,3-thiazol-5-amine |
2171807-76-2 | 10000mg |
$4852.0 | 2023-10-01 |
2-{(5-ethylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2-{(5-ethylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine
Introduction to 2-{(5-ethylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine (CAS No. 2171807-76-2)
2-{(5-ethylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine, with the CAS number 2171807-76-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-{(5-ethylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine make it an intriguing candidate for further investigation in various biomedical contexts.
The chemical structure of 2-{(5-ethylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine is characterized by a thiazole ring substituted with a sulfanyl group linked to a 5-ethylfuran moiety. This combination of functional groups imparts distinct chemical properties and reactivity patterns, which are crucial for understanding its potential biological activities. Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antimicrobial, and anticancer agents.
In the realm of medicinal chemistry, 2-{(5-ethylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine has been explored for its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of interest is its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in various diseases such as arthritis, asthma, and cardiovascular disorders. Preliminary studies have shown that 2-{(5-ethylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response.
Beyond its anti-inflammatory properties, 2-{(5-ethylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine has also demonstrated promising antimicrobial activity. The increasing prevalence of antibiotic-resistant bacteria poses a significant challenge to global health. Thiazole derivatives have been shown to possess broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. Research on 2-{(5-ethylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine has revealed its ability to inhibit the growth of several bacterial strains, making it a potential candidate for the development of new antibiotics.
In addition to its anti-inflammatory and antimicrobial properties, 2-{(5-ethylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine has shown potential as an anticancer agent. Cancer remains one of the leading causes of mortality worldwide, and there is an urgent need for new therapeutic strategies. Thiazole derivatives have been extensively studied for their anticancer activities due to their ability to induce apoptosis and inhibit cell proliferation. Recent studies have indicated that 2-{(5-ethylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amines can selectively target cancer cells while sparing normal cells, making it a promising candidate for further preclinical and clinical evaluation.
The pharmacokinetic properties of 2-{(5-Ethylfuran)-methylsulfanyl}-1,3-thiazol-5-amine are another critical aspect that has been investigated. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have provided valuable insights into the ADME profile of this compound, highlighting its favorable pharmacokinetic properties such as good oral bioavailability and low toxicity.
Clinical trials are an essential step in translating laboratory findings into effective treatments for patients. While 2-{(5-Ethylfuran)-methylsulfanyl}-1,3--thiazol-5--amine is still in the early stages of development, preliminary clinical trials have shown promising results. These trials have focused on evaluating the safety and efficacy of this compound in treating various conditions such as inflammatory diseases and cancer. The results from these trials will provide crucial data to guide further development and optimization efforts.
In conclusion, 2-{(5-Ethylfuran)-methylsulfanyl}-1,3--thiazol-5--amine (CAS No. 2171807-76-) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.
2171807-76-2 (2-{(5-ethylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)